Cas no 101578-10-3 (1-Piperazineacetamide,4-methyl-N-1-naphthalenyl-)

1-Piperazineacetamide,4-methyl-N-1-naphthalenyl- structure
101578-10-3 structure
Product Name:1-Piperazineacetamide,4-methyl-N-1-naphthalenyl-
CAS No:101578-10-3
MF:C17H21N3O
MW:283.368143796921
CID:170005
PubChem ID:384500
Update Time:2025-04-19

1-Piperazineacetamide,4-methyl-N-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineacetamide,4-methyl-N-1-naphthalenyl-
    • 2-(4-Methyl-1-piperazinyl)-N-(1-naphthyl)acetamide
    • 2-(4-Methylpiperazin-1-yl)-N-(1-naphthyl)acetamide
    • 2-(4-Methyl-piperazin-1-yl)-N-naphthalen-1-yl-acetamide
    • 101578-10-3
    • NCIStruc2_001067
    • EU-0043616
    • NSC674348
    • AKOS000507215
    • 1-Piperazineacetamide,4-methyl-N-1-naphthyl-
    • NCI674348
    • 2-(4-methylpiperazin-1-yl)-N-(naphthalen-1-yl)acetamide
    • {2-[1-(4-(4-Methyl)piperazino]-N-1-naphthylacetamide}
    • NCGC00014978-02
    • NCIStruc1_000918
    • NCGC00098078-01
    • 2-[1-(4-(4-Methyl)piperazino]-N-1-naphthylacetamide
    • CCG-36611
    • NSC-674348
    • CHEMBL1328802
    • NCGC00014978
    • NCI60_026366
    • Inchi: 1S/C17H21N3O/c1-19-9-11-20(12-10-19)13-17(21)18-16-8-4-6-14-5-2-3-7-15(14)16/h2-8H,9-13H2,1H3,(H,18,21)
    • InChI Key: CMTUPMBBIOPRFL-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCN(C)CC1)NC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 283.16863
  • Monoisotopic Mass: 283.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35.6Ų

Experimental Properties

  • Density: 1.174
  • Boiling Point: 504.8°Cat760mmHg
  • Flash Point: 259.1°C
  • Refractive Index: 1.637
  • PSA: 35.58
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